Cas no 2418643-26-0 (2,4,6-Trimethyl-3-(piperazin-1-yl)-5-(prop-2-yn-1-yl)aniline)

• Product Name: 2,4,6-Trimethyl-3-(piperazin-1-yl)-5-(prop-2-yn-1-yl)aniline
• CAS No: 2418643-26-0
• MF: C₁₆H₂₃N₃
• MW: 257.373923540115
• CID: 5676277
• PubChem ID: 165773430
• Update Time: 2025-05-22

2,4,6-Trimethyl-3-(piperazin-1-yl)-5-(prop-2-yn-1-yl)aniline Chemical and Physical Properties

Names and Identifiers

• EN300-26631055
• 2,4,6-trimethyl-3-(piperazin-1-yl)-5-(prop-2-yn-1-yl)aniline
• 2418643-26-0
• 2,4,6-Trimethyl-3-(piperazin-1-yl)-5-(prop-2-yn-1-yl)aniline

• Inchi： 1S/C16H23N3/c1-5-6-14-11(2)15(17)13(4)16(12(14)3)19-9-7-18-8-10-19/h1,18H,6-10,17H2,2-4H3
• InChI Key： OKJAWPGFKQAYBM-UHFFFAOYSA-N
• SMILES： N1(CCNCC1)C1C(C)=C(C(C)=C(CC#C)C=1C)N

Computed Properties

• Exact Mass: 257.189197746g/mol
• Monoisotopic Mass: 257.189197746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 41.3Ų

Additional information on 2,4,6-Trimethyl-3-(piperazin-1-yl)-5-(prop-2-yn-1-yl)aniline

Chemical Profile of 2,4,6-Trimethyl-3-(piperazin-1-yl)-5-(prop-2-yn-1-yl)aniline (CAS No: 2418643-26-0)

The compound 2,4,6-trimethyl-3-(piperazin-1-yl)-5-(prop-2-yn-1-yl)aniline, identified by the CAS registry number 2418643-26-0, is a complex aromatic amine derivative with a unique structural configuration that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its substituted aniline backbone, which incorporates a piperazine ring and a propargyl group at specific positions, along with methyl substituents at the 2-, 4-, and 6-positions of the aromatic ring. The combination of these functional groups imparts distinctive chemical and biological properties to the molecule.

The synthesis of this compound involves multi-step organic reactions that require precise control over regioselectivity and stereochemistry. Recent advancements in catalytic methods and transition metal-mediated coupling reactions have enabled more efficient syntheses of similar piperazine-containing aromatic amines. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to construct the propargyl group at the 5-position of the aniline ring, while microwave-assisted synthesis has been utilized to optimize the formation of the piperazine moiety.

The structural complexity of this compound makes it an interesting candidate for various applications in drug discovery and materials science. The presence of a piperazine ring is particularly significant because it is known to exhibit diverse biological activities across different therapeutic areas. Piperazine derivatives have been extensively studied for their potential as kinase inhibitors, GPCR modulators, and anti-inflammatory agents. Recent studies have demonstrated that certain piperazine-containing aromatic amines can interact with key enzymes involved in cancer progression, suggesting their potential as anticancer agents.

In addition to its biological relevance, this compound also exhibits intriguing physical properties that make it suitable for advanced materials applications. The conjugated system formed by the aniline ring and the propargyl group contributes to its electronic properties, which could be harnessed in the development of novel organic semiconductors or optoelectronic materials. Researchers have explored similar compounds for their potential use in organic light-emitting diodes (OLEDs) and flexible electronics.

The chemical stability and reactivity of this compound are influenced by its substituent pattern and electronic environment. The methyl groups at positions 2-, 4-, and 6-position act as electron-donating groups, which can modulate the reactivity of the aromatic ring towards electrophilic substitution reactions. This feature has been exploited in recent studies to develop new synthetic routes for heterocyclic compounds with enhanced stability and bioavailability.

In terms of spectroscopic characterization, modern analytical techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and infrared spectroscopy (IR) have been employed to confirm the structure and purity of this compound. These techniques provide critical insights into the molecular integrity and functional group distribution within the molecule.

The environmental impact and biodegradation potential of this compound are currently under investigation as part of broader efforts to assess the sustainability of synthetic organic compounds. Preliminary studies suggest that certain analogs with similar structures exhibit moderate biodegradability under aerobic conditions, which could be further optimized through structural modifications.

In conclusion, 2,4,6-trimethyl-3-(piperazin-1-< strong > yl strong > ) -5-(prop strong > - < strong > 2 strong > -yn strong > - < strong > 1 strong > - yl ) aniline strong > represents a fascinating example of how structural diversity can lead to multifaceted chemical properties with wide-ranging applications. As research continues to uncover its full potential across various domains, this compound stands as a testament to the creativity and ingenuity inherent in modern chemical science. p > article > response >